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Compound of Interest

Compound Name: 1,4-Didodecyl-2,5-diiodobenzene
CAS No.: 162715-93-7
Cat. No.: B065378
Get Quote
. J

1,4-Didodecyl-2,5-diiodobenzene (CAS No. 162715-93-7) is a halogenated aromatic
compound.[1][2] While specific toxicity data for this compound is limited, its structure as a di-
iodinated benzene derivative necessitates a cautious approach. The presence of iodine, a
halogen, classifies it as a halogenated organic compound, which has specific disposal
requirements.[3][4] Analogous compounds, such as 1,4-diiodobenzene, are known to cause
skin, eye, and respiratory irritation.[5][6][7] Therefore, a thorough risk assessment is the first
critical step before handling or disposing of this substance.

Key Properties of 1,4-Didodecyl-2,5-diiodobenzene:
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Property Value Source
CAS Number 162715-93-7 [1]12]
Molecular Formula CsoHs2l2 [1][2]
Molecular Weight 666.54 g/mol [1]
Physical Form Solid [1]
Melting Point ~70 °C [1]

Before beginning any work that will generate 1,4-Didodecyl-2,5-diiodobenzene waste, it is
imperative to consult your institution's Chemical Hygiene Plan (CHP).[8][9] This plan, mandated
by the Occupational Safety and Health Administration (OSHA), outlines specific procedures for
handling hazardous chemicals and is tailored to your laboratory's specific conditions.[8][9]

Pre-Disposal Procedures: Segregation and Waste
Characterization

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Mixing
incompatible waste streams can lead to dangerous chemical reactions and complicates the
disposal process.

The "Why" Behind Segregation: 1,4-Didodecyl-2,5-diiodobenzene is a halogenated organic
solid. It must be segregated from non-halogenated organic waste, aqueous waste, and other
reactive waste streams.[3][10] This is because the disposal method for halogenated
compounds is typically high-temperature incineration to ensure the complete destruction of the
halogenated molecules and to scrub the resulting acidic gases.[5][11] Mixing it with other waste
types can interfere with this process and may be a violation of federal and state regulations.[12]

Step-by-Step Pre-Disposal Protocol:

o Waste Determination: As a generator of hazardous waste, you are required by the Resource
Conservation and Recovery Act (RCRA) to determine if your waste is hazardous.[12][13]
Given that 1,4-Didodecyl-2,5-diiodobenzene is a halogenated organic compound, it should
be managed as hazardous waste.
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o Select the Correct Waste Container: Use a dedicated, properly labeled hazardous waste
container for "Halogenated Organic Solids." The container must be compatible with the
chemical, sealable, and in good condition.[10]

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("1,4-Didodecyl-2,5-diiodobenzene"), and the accumulation start
date.[14]

The Disposal Workflow: From Your Lab to Final
Disposition

The following workflow outlines the critical steps for the compliant disposal of 1,4-Didodecyl-
2,5-diiodobenzene waste.

“Treatment, Storage, and Disposal Facility

In the Laboratory Waste Accumulation Area Final Disposal

Temporary Storage 3 Transport by 3 3
—| in Satellite Accumulation Reg());llg:)lnr;?:ecruon | Certified Hazardous Incm:rsalgg:] ata
Area (SAA) Waste Hauler

Segregation into
Halogenated Organic
Solid Waste Stream

Waste Generation
(1,4-Didodecyl-2,5-diiodobenzene)

Properly Labeled
Waste Container

Click to download full resolution via product page
Caption: Disposal workflow for 1,4-Didodecyl-2,5-diiodobenzene.
Detailed Disposal Protocol:

o Collection: Place solid 1,4-Didodecyl-2,5-diiodobenzene waste directly into the designated
"Halogenated Organic Solids" waste container.

« Container Management: Keep the waste container closed at all times, except when adding
waste.[10]

o Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within
your laboratory. The SAA should be at or near the point of generation.
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» Full Container: Once the container is full, or if the accumulation time limit is approaching
(check your local and state regulations), arrange for its transfer to your institution's central
hazardous waste storage area.

o Transportation: The transport of hazardous waste from your facility must be conducted by a
licensed hazardous waste transporter.[15]

» Final Disposal: The recommended disposal method for halogenated organic compounds is
incineration in a licensed hazardous waste incinerator.[5][11] This process ensures the
complete destruction of the compound in an environmentally sound manner.

Emergency Procedures: Spills and Exposure
In the event of a spill or accidental exposure, prompt and correct action is crucial.
In Case of a Spill:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.

o Control the Spill: If it is safe to do so, prevent the spread of the solid material. Avoid creating
dust.

o Personal Protective Equipment (PPE): Do not attempt to clean up a spill without the proper
PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][6] For larger
spills, respiratory protection may be necessary.[5]

o Clean-up: Carefully sweep or shovel the spilled material into a suitable container for disposal
as hazardous waste.[5][6]

» Decontaminate: Clean the spill area thoroughly.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

In Case of Exposure:
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o Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][7]
Remove contaminated clothing.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[5][6] Seek medical attention.

 Inhalation: Move the affected person to fresh air.[5][7]

e Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate
medical attention.

The Regulatory Landscape: Staying Compliant

The management of hazardous waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[12][13][16] OSHA regulations are in place to ensure worker safety during the handling
of these materials.[10][15] It is essential to be familiar with both federal regulations and any
additional state-specific requirements.[12]

Key Regulatory Considerations:

» Generator Status: Your laboratory will be classified as a hazardous waste generator. The
volume of waste you generate will determine your specific regulatory requirements.

e Record Keeping: Meticulous record-keeping is a legal requirement. This includes hazardous
waste manifests, which track the waste from its generation to its final disposal.[14]

e Training: All personnel who handle hazardous waste must receive appropriate training on its
safe management and emergency procedures.[15]

By adhering to these guidelines, you can ensure the safe, responsible, and compliant disposal
of 1,4-Didodecyl-2,5-diiodobenzene, contributing to a safer laboratory environment and the
protection of our ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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